Cas no 1803779-04-5 (3,4-Dibromo-5-fluorophenylacetonitrile)

3,4-Dibromo-5-fluorophenylacetonitrile is a halogenated aromatic nitrile compound with significant utility in organic synthesis and pharmaceutical research. Its distinct bromo and fluoro substituents enhance reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The electron-withdrawing nitrile group further facilitates nucleophilic substitution and cyclization processes. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty materials due to its structural versatility and stability under various reaction conditions. High purity grades ensure consistent performance in synthetic applications, while its well-defined molecular structure allows for precise functionalization in complex molecular architectures.

3,4-Dibromo-5-fluorophenylacetonitrile structure

1803779-04-5 structure

Product Name:3,4-Dibromo-5-fluorophenylacetonitrile

CAS No:1803779-04-5

MF:C₈H₄Br₂FN

MW:292.930463790894

CID:4705698

Update Time:2025-06-06

3,4-Dibromo-5-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-5-fluorophenylacetonitrile
- Inchi： 1S/C8H4Br2FN/c9-6-3-5(1-2-12)4-7(11)8(6)10/h3-4H,1H2
- InChI Key： HQVKLSOWNDQWOC-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CC(CC#N)=C1)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
Topological Polar Surface Area: 23.8

3,4-Dibromo-5-fluorophenylacetonitrile Pricemore >>

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